2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide

• IUPAC Name: 2-(4-aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide
• InChI: InChI=1S/C10H21N3O2/c1-8(7-14)12-10(15)6-13-4-2-9(11)3-5-13/h8-9,14H,2-7,11H2,1H3,(H,12,15)
• InChI Key: AZDNEPQHIYEQQK-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(=O)CN1CCC(CC1)N
• Molecular Formula: C10H21N3O2
• Molecular Weight: 215.29 g/mol

Description

2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide, also known as APHA, is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. This compound is synthesized through a specific method and has been studied for its mechanism of action and potential applications in different fields of research.

Mechanism of Action

The mechanism of action of 2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide is not fully understood, but it is believed to interact with specific proteins and enzymes in the body, altering their activity and function. It has been shown to inhibit the activity of certain enzymes involved in the development and progression of cancer and other diseases.
Biochemical and Physiological Effects:
2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide has been shown to have various biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), and modulation of immune system function. It has also been shown to have anti-inflammatory properties and to regulate the expression of certain genes involved in the development and progression of disease.

Advantages and Limitations for Lab Experiments

2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide has several advantages for use in laboratory experiments, including its high purity and stability, as well as its ability to selectively interact with specific proteins and enzymes. However, its limitations include its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for the use of 2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide in scientific research. One potential application is in the development of new therapies for cancer and other diseases. 2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide may also be useful in the study of protein-protein interactions and the identification of new drug targets. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide involves the reaction of 4-aminopiperidine with 2-acetyl-1-hydroxypropane in the presence of a base catalyst. The resulting product is then purified through a series of steps, including crystallization and filtration, to obtain pure 2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide.

Scientific Research Applications

2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been used as a tool in the study of protein-protein interactions, particularly in the identification of small molecule inhibitors of protein-protein interactions. 2-(4-Aminopiperidin-1-yl)-N-(1-hydroxypropan-2-yl)acetamide has also been studied for its potential as a therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurological disorders.